Cas no 2248292-97-7 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-ethyl-3-methylfuran-2-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-ethyl-3-methylfuran-2-carboxylate
• CAS No: 2248292-97-7
• MF: C₁₆H₁₃NO₅
• MW: 299.278124570847
• CID: 5931940
• PubChem ID: 165730827
• Update Time: 2025-05-20

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-ethyl-3-methylfuran-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248292-97-7
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-ethyl-3-methylfuran-2-carboxylate
• EN300-6514885

• Inchi： 1S/C16H13NO5/c1-3-10-8-9(2)13(21-10)16(20)22-17-14(18)11-6-4-5-7-12(11)15(17)19/h4-8H,3H2,1-2H3
• InChI Key： WNGFZDSARMGCNR-UHFFFAOYSA-N
• SMILES： O1C(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)=C(C)C=C1CC

Computed Properties

• Exact Mass: 299.07937252g/mol
• Monoisotopic Mass: 299.07937252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 76.8Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-ethyl-3-methylfuran-2-carboxylate

Compound CAS No: 2248292-97-7 - 1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 5-Ethyl-3-Methylfuran-2-Carboxylate

The compound with CAS number 2248292-97-7, known as 1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 5-Ethyl-3-Methylfuran-2-Carboxylate, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique molecular structure, which combines elements of isoindole and furan derivatives, making it a valuable subject for both theoretical and applied research.

Recent studies have highlighted the potential of this compound in various applications, particularly in the development of advanced materials and pharmaceuticals. The isoindole moiety within its structure contributes to its stability and reactivity, while the furan ring introduces electronic properties that are advantageous in certain chemical reactions. Researchers have explored its role in drug delivery systems, where its biocompatibility and controlled release capabilities have shown promising results.

One of the most intriguing aspects of 1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 5-Ethyl-3-Methylfuran-Carboxylate is its ability to act as a precursor in the synthesis of more complex molecules. By modifying specific functional groups within its structure, scientists have been able to create derivatives with enhanced properties tailored for specific applications. For instance, modifications to the ethyl and methyl substituents have led to improved solubility in organic solvents, which is critical for many industrial processes.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have made it possible to streamline the production process, reducing costs and increasing efficiency. These developments have positioned this compound as a key intermediate in the production of high-performance polymers and specialty chemicals.

In terms of structural analysis, the compound exhibits a planar geometry due to the conjugation between the isoindole and furan rings. This planarity enhances its electronic properties, making it suitable for use in optoelectronic devices such as organic light-emitting diodes (OLEDs). Studies have demonstrated that incorporating this compound into OLEDs can improve their efficiency and longevity, contributing to the development of next-generation display technologies.

The versatility of 1,3-Dioxo-...-Furan-Carboxylate extends to its application in biochemistry as well. Its ability to form stable complexes with metal ions has led to its use in catalytic processes and as a ligand in coordination chemistry. This property opens up new avenues for its application in enzyme mimicry and asymmetric synthesis.

Furthermore, the compound's reactivity under various conditions has been extensively studied. Its participation in nucleophilic aromatic substitution reactions has been optimized through computational modeling, providing insights into reaction mechanisms and selectivity. These findings are crucial for designing efficient synthetic pathways for related compounds.

In conclusion, the compound with CAS number 224829-...-Furan-Carboxylate represents a significant advancement in organic chemistry. Its unique structure and versatile properties make it an invaluable tool for researchers across multiple disciplines. As ongoing studies continue to uncover new applications and optimize its synthesis, this compound is poised to play an increasingly important role in both academic research and industrial applications.